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Compound of Interest

Compound Name: Calcium chromate dihydrate
CAS No.: 8012-75-7
Cat. No.: B1632875
Get Quote
. J

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the mineral chromatite (CaCrOa),
from its initial discovery to recent advancements in the synthesis and characterization of its
chemical analogue. Given the rarity of naturally occurring chromatite, this document also
addresses the potential for confusion with the more common mineral, chromite, and leverages
recent research on synthetic calcium chromate to provide detailed experimental protocols and
characterization data.

Discovery and History

Chromatite was first identified and named by F. J. Eckhardt and W. Heimbach in 1963.[1] The
name is derived from its chemical composition, highlighting the presence of the chromate ion.

[1][2]

The type locality for chromatite is Ma'ale Adumim in the Quds Governorate, West Bank,
Palestine.[1][3][4] The mineral was found as earthy, yellow, powdery coatings on carbonate
rocks within the Hatrurim Formation.[2][4] The geological setting is characterized by clefts in
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Upper Cretaceous limestones that have undergone metamorphism due to endogenous
heating.[3] It is believed to have formed in an arid environment from ascending groundwater
containing chromium derived from underlying bituminous phosphatic marls.[2]

Physicochemical and Crystallographic Data

Naturally occurring chromatite is a rare mineral, and as such, extensive quantitative data is
limited. The available data is summarized in the tables below. For comparison and to provide a
more complete dataset for researchers, data from recent studies on synthetic CaCrOas are also

included.

General and Physical Properties
Property Value Source
Chemical Formula CaCrOa [1][2]
Color Yellow, violet, lemon [1112]
Luster Dull, Earthy [1]
Transparency Translucent [1]
Streak Yellow, light yellow [1112]
Cleavage None Observed [1][2]
Fracture Conchoidal [11[2]
Calculated Density 3.142 g/cm? [1112]

Crystallography
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Property Value Source
Crystal System Tetragonal [1]
Crystal Class Ditetragonal Dipyramidal [1]
Space Group [41/amd [1]
Unit Cell Dimensions a=7.242A c=6.290 A [1]
a:.c Ratio 1:0.869 [1]
Unit Cell Volume 329.89 As [1]

Chemical Composition (Ideal)

Element Weight % Oxide %
O 41.005

Cr 33.316 CrOs 64.07
Ca 25.679 CaO 35.93

Calculated from the ideal end-member formula CaCrQa.

Experimental Protocols

Detailed experimental protocols for the analysis of naturally occurring chromatite are not readily
available in the literature due to its rarity. However, a 2023 study on the synthesis and
characterization of CaCrOa4 nanopatrticles provides a robust set of methodologies that are
directly applicable to the study of this compound.

Synthesis of CaCrO4 Nanoparticles (Sol-Gel Auto-
Combustion)

This method details the wet chemical synthesis of tetragonal CaCrOa.
Precursors:

e Calcium nitrate [Ca(NO3)2:-6H20]
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e Chromium nitrate [Cr(NOs)3-9H20]
e Citric acid [CeHsOs]

« Nitric acid (as fuel)

Procedure:

e Stoichiometric amounts of calcium nitrate and chromium nitrate are dissolved in deionized
water with continuous stirring.

o A citrate solution is added dropwise to the nitrate solution, maintaining a nitrate-to-citrate
ratio of 1:1.

e The resulting solution is heated on a hot plate at 80-90°C with constant stirring to form a
viscous gel.

e The temperature is then increased to 250°C, at which point the gel undergoes auto-
combustion, producing a voluminous, foamy powder.

e The obtained powder is ground and sintered at 900°C.[5][6]

Characterization Techniques

The following techniques were employed to characterize the synthesized CaCrOa
nanoparticles:

» X-ray Diffraction (XRD): Used to confirm the zircon-type structure and tetragonal unit cell of
the synthesized CaCrOa. The Rietveld refinement method can be applied to the XRD data
for detailed structural analysis.[5][6]

e Field Emission Scanning Electron Microscopy (FESEM): To investigate the surface
morphology and polyhedral texture of the grains.[5][6]

o Energy-Dispersive X-ray Spectroscopy (EDX): For elemental analysis to confirm the
presence and stoichiometric ratios of Ca, Cr, and O.[5][6]
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o X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and the
chemical (oxidation) states of the constituent ions.[5][6]

o Fourier Transform Infrared (FT-IR) Spectroscopy: To identify the vibrational modes
corresponding to the tetrahedral and dodecahedral metal-oxide bonds.[5]

o UV-Vis Spectroscopy: To determine the optical band gap of the material using the Tauc
relation.[5]

» Selected Area Electron Diffraction (SAED): To confirm the polycrystalline nature of the
synthesized material.[5][6]

Visualizations

Experimental Workflow: Synthesis of CaCrOa
Nanoparticles
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Caption: Workflow for the sol-gel auto-combustion synthesis of CaCrOa4 nanoparticles.

Logical Relationship: Characterization Techniques

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10448669/
https://pubs.acs.org/doi/10.1021/acsomega.3c02457
https://pmc.ncbi.nlm.nih.gov/articles/PMC10448669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10448669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10448669/
https://pubs.acs.org/doi/10.1021/acsomega.3c02457
https://www.benchchem.com/product/b1632875/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-chromatite-from-discovery-to-modern-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

CaCrO4 Sample
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Caption: Key techniques for the characterization of synthesized CaCrOa.

Note on "Chromite" vs. "Chromatite"

It is crucial to distinguish chromatite (CaCrOa) from the much more common and economically
important mineral chromite (FeCrz204). Chromite is an iron-chromium oxide belonging to the
spinel group and is the primary ore of chromium. The vast body of research on "chromium
minerals" typically pertains to chromite. Researchers should be mindful of this distinction when
conducting literature reviews.

Conclusion

While naturally occurring chromatite is a rare mineral with limited available data, the study of its
synthetic analogue, calcium chromate, offers significant insights for researchers. The detailed
experimental protocols for synthesis and characterization presented in this guide provide a
solid foundation for further investigation into the properties and potential applications of this
compound, particularly in fields such as materials science and catalysis. The distinct properties
of chromatite, compared to the more common chromite, warrant careful consideration in any
research involving chromium-based minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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